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Compound of Interest

Compound Name: 1-Vinylpyrene

CAS No.: 17088-21-0

Cat. No.: B091219 Get Quote

Executive Summary & Immediate Hazard Profile[1]
[2][3][4]
1-Vinylpyrene is a polycyclic aromatic hydrocarbon (PAH) derivative characterized by a

reactive vinyl group.[1][2][3] Unlike standard stable PAHs (e.g., Pyrene), the vinyl substituent

introduces significant polymerization risks triggered by light, heat, or specific catalytic surfaces.

[3]

Improper disposal does not just risk environmental contamination; it creates a reactive

chemical hazard in your waste stream.[3] If 1-Vinylpyrene polymerizes within a mixed organic

waste container, it can generate heat (exotherm) or form insoluble precipitates that clog

incinerator feed lines, leading to rejection by waste management vendors.[2][3]
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Parameter Classification Critical Note

CAS Number 17088-21-0

Verify against SDS; often

confused with 4-vinylpyrene.[1]

[2][3][4]

GHS Signal DANGER

Primary Hazards

Carcinogenicity (Suspected),

Aquatic Toxicity (Acute/Chronic

Cat 1).[1][2][3]

H410: Very toxic to aquatic life

with long-lasting effects.[1][2]

[3]

Reactivity Photoreactive / Polymerizable

Must be shielded from light.

Can polymerize violently if

concentrated and initiated.[1]

[2]

RCRA Status Hazardous Waste
Treat as Toxic (T) and Reactive

(R) characteristic waste.[1][2]

Technical Chemical Profile
Understanding the physicochemical properties is the first step to safe disposal.[3] The

hydrophobicity of the pyrene core dictates that aqueous disposal is never acceptable.[3]
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Property Value Operational Implication

Molecular Formula C₁₈H₁₂

High carbon content requires

high-temperature incineration.

[1][2][3]

Molecular Weight 228.29 g/mol
Heavy organic; settles in liquid

waste if not dissolved.[1][2][3]

Solubility
Soluble in DCM, Toluene, THF.

[1][2][3] Insoluble in Water.[3]

Do not flush. Use organic

solvents for rinsing glassware.

[1][2][3]

Appearance Pale yellow/green solid

Fluorescence under UV light

indicates contamination.[1][2]

[3]

Stability Light Sensitive

Store waste in amber glass or

foil-wrapped containers.[1][2]

[3]

Pre-Disposal Stabilization (The "Expertise" Pillar)[3]
As a Senior Application Scientist, I cannot stress this enough: The "vinyl" group is your primary

operational concern. Standard PAHs are stable; vinyl-PAHs are not.[1][2][3]

The Risk: If you dispose of 1-vinylpyrene into a general "Non-Halogenated Organic" waste

drum that sits in a warm satellite accumulation area for months, it may undergo radical

polymerization.[1][2][3]

The Protocol:

Quenching (Optional but Recommended for >1g): If disposing of pure, unreacted monomer

(>1g), dilute with a radical scavenger-rich solvent (e.g., reagent grade acetone or ethanol)

before adding to the waste stream.[3] This reduces the probability of bulk polymerization.[3]

Container Selection:

Acceptable: Amber Glass (Borosilicate), Teflon (PTFE), Stainless Steel.[3]
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Prohibited: Low-density polyethylene (LDPE) or standard PVC, which can be permeated

or degraded by the aromatic solvents used to dissolve the pyrene.[1][2][3]

Photoprotection: All waste containers containing this substance must be amber-colored or

wrapped in aluminum foil.[1][2][3] Label the container: "LIGHT SENSITIVE WASTE."

Waste Segregation & Packaging[2][3]
Effective segregation prevents cross-reactivity. 1-Vinylpyrene must never be mixed with strong

oxidizers (e.g., Nitric Acid, Peroxides), as this can trigger immediate ignition or explosion.[2][3]

Workflow Visualization: Segregation Decision Tree
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CRITICAL WARNING

Start: 1-Vinylpyrene Waste

Physical State?

Solid Waste
(Pure compound, contaminated gloves/silica)

Liquid Waste
(Mother liquor, reaction mixture)

Double bag in 6-mil poly bags.
Place in Box for Incineration. Solvent Composition?

Contains Halogens?
(DCM, Chloroform)

Yes

Non-Halogenated?
(Acetone, Toluene, Hexane)

No

Stream A: Halogenated Organic Waste
(High BTU Incineration)

Stream B: Non-Halogenated Organic Waste
(Fuel Blending/Incineration)

DO NOT MIX WITH OXIDIZERS
(Nitric Acid, Peroxides)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 1-Vinylpyrene waste streams to ensure compatibility

with incineration facilities.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)
Applicability: Expired pure chemical, contaminated silica gel, filter paper, gloves.[3]

Containment: Collect solids in a wide-mouth jar (HDPE or Glass) or a 6-mil polyethylene

bag.

Labeling: Affix a hazardous waste label.

Constituents: "1-Vinylpyrene, Solid Debris"[1][2][3]

Hazard Checkbox: Toxic, Carcinogen.[3][5]

Secondary Containment: Place the sealed bag/jar into the lab's dedicated "Solid Hazardous

Waste" drum.

Final Disposal: This stream is sent for High-Temperature Incineration (typically >1000°C) to

ensure destruction of the polycyclic ring structure.[1][2][3]

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, rotary evaporator traps.[3]

Solvent Identification: Determine the primary solvent.[3]

If Dichloromethane (DCM) or Chloroform: Use the Halogenated waste stream.[3]

If Acetone, Ethyl Acetate, Toluene: Use the Non-Halogenated waste stream.[3]

Transfer: Pour into the appropriate carboy using a funnel. Do not overfill. Leave 10%

headspace for expansion.[3]

Rinsing: Triple-rinse the original vessel with a compatible solvent (e.g., Acetone).[1][3] Add

rinsate to the same liquid waste container.
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Closure: Cap tightly immediately after use to prevent volatile emissions and oxygen ingress

(which promotes polymerization).[3]

Emergency Spill Response
In the event of a spill, speed is essential to prevent the solvent from evaporating and leaving

behind fine, inhalable 1-vinylpyrene dust.[2][3]

Workflow Visualization: Spill Response
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SPILL DETECTED

Assess Volume & Form
(Solid vs Liquid)

Don PPE:
Nitrile Gloves (Double), Lab Coat,
Safety Goggles, N95/P100 (if dust)

Spill Type?

Solid Powder Solution/Liquid

Cover with wet paper towels
(Prevent Dust)

Apply Absorbent Pads
or Vermiculite

Clean Surface with
Acetone/Ethanol

Verify with UV Light
(Check for Fluorescence)

Double Bag All Waste
Label as Hazardous

Click to download full resolution via product page

Figure 2: Step-by-step emergency response protocol for 1-Vinylpyrene spills.
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Critical Note on UV Verification: Because 1-Vinylpyrene is highly fluorescent, use a handheld

long-wave UV lamp (365 nm) to verify that the spill area is clean.[1][2][3] If the surface glows

blue/green, residue remains.[3] Repeat cleaning with acetone until no fluorescence is

observed.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091219#1-vinylpyrene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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